2-[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C19H14ClF2N5O4/c1-31-14-5-3-10(7-11(14)20)27-18(29)16-17(19(27)30)26(25-24-16)8-15(28)23-13-4-2-9(21)6-12(13)22/h2-7,16-17H,8H2,1H3,(H,23,28)
• InChI Key: IPEPFJGXJIVCPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=C(C=C(C=C4)F)F)Cl
• Molecular Formula: C19H14ClF2N5O4
• Molecular Weight: 449.8 g/mol
• CAS No.: 1052606-38-8

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolo[3,4-d][1,2,3]triazole ring and the introduction of the various substituents. The exact synthesis would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these groups around the pyrrolo[3,4-d][1,2,3]triazole ring. The presence of the methoxy, chloro, and difluorophenyl groups could potentially influence the compound’s shape, polarity, and overall reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the methoxy group might make the compound more susceptible to reactions involving nucleophilic substitution. The presence of the chloro and difluorophenyl groups could also affect the compound’s reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the methoxy, chloro, and difluorophenyl groups could affect the compound’s solubility, boiling point, and melting point.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and potential biological activity. Proper safety precautions should be taken when handling the compound, including the use of personal protective equipment.

Future Directions

Future research on the compound could involve studying its synthesis, reactivity, and potential biological activity. This could include exploring new synthetic routes, investigating its reactivity with various reagents, and testing its biological activity in vitro and in vivo.